Cas no 535-17-1 (2-Acetoxypropanoic acid)

• Product Name: 2-Acetoxypropanoic acid
• CAS No: 535-17-1
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD00674491
• CID: 368003
• PubChem ID: 329747155
• Update Time: 2025-05-20

2-Acetoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(acetyloxy)-
• 2-Acetoxypropionic Acid
• (+/-)-2-ACETOXYPROPIONIC ACID
• .α.-Acetoxypropionic acid
• (-)-(2S)-acetoxypropionic acid
• (2S)-2-acetoxy propionic acid
• (S)-(-)-acetoxypropionic acid
• (S)-2-acetoxy-propionic acid
• (S)-2-acetyloxypropionic acid
• 2-(Acetyloxy)propanoic acid
• 2-acetoxypropanoic acid
• Acetyllactic acid
• RARECHEM AX KI 1004
• O-Acetyllactic Acid
• Acetolactate
• alpha-acetolactate
• alpha-Acetoxypropionic acid
• Lactic acid, acetate
• Propanoic acid, 2-(acetyloxy)-
• (R)-2-acetoxypropanoic acid
• .alpha.-Acetoxypropionic acid
• WTLNOANVTIKPEE-UHFFFAOYSA-N
• 2-acetoxy-propionic acid
• 2-acetyloxypropanoic acid
• 2-acetoxy propionic acid
• Lactic acid, acetate (8CI)
• SCH
• NSC 402126
• 535-17-1
• NSC402126
• DTXSID701313512
• NSC-402126
• (2R)-2-acetyloxypropanoic acid; Propanoic acid, 2-(acetyloxy)-, (2R)-; (R)-2-acetoxypropanoic acid; (R)-(+)-2-Acetoxypropionic Acid
• ( inverted exclamation markA)-2-Acetoxypropionic acid
• Propanoic acid, 2-(acetyloxy)
• FT-0605202
• (s)-2-acetoxypropanoic acid; (-)-O-Acetyl-L-lactic aicd; (-)-O-Acetyl-L-lactic Acid
• SCHEMBL140867
• AKOS006222560
• AI3-03136
• MFCD00674491
• SY050740
• BS-32529
• SB44729
• D88540
• CS-0204661
• 2-AcetoxypropionicAcid
• 3853-80-3
• (+/-)-2-Acetoxypropionic acid, >=97.0% (GC)
• 9QA2F3GU47
• (+/-)-a-Acetoxypropionic acid
• UNII-9QA2F3GU47
• 2-Acetoxypropanoicacid
• Propanoic acid, 2-(acetyloxy)-, (R)-
• DB-016203
• A2931
• (S)-(-)-2-acetoxypropanoic acid
• 2-Acetoxypropanoic acid

• MDL： MFCD00674491
• Inchi： 1S/C5H8O4/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
• InChI Key： WTLNOANVTIKPEE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)O)C

Computed Properties

• Exact Mass: 132.04200
• Monoisotopic Mass: 132.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.176 g/mL at 20 °C(lit.)
• Melting Point: 58.35°C
• Boiling Point: 127°C/11mmHg(lit.)
• Flash Point: 95.2±16.1 °C
• Refractive Index: n20/D 1.423
• PSA: 63.60000
• LogP: 0.02260
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Acetoxypropanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Acetoxypropanoic acid

Comprehensive Overview of 2-Acetoxypropanoic Acid (CAS No. 535-17-1): Properties, Applications, and Industry Insights

2-Acetoxypropanoic acid (CAS No. 535-17-1), also known as lactic acid acetate, is a versatile organic compound with a wide range of applications in industries such as food, pharmaceuticals, and cosmetics. This ester derivative of lactic acid has garnered significant attention due to its unique chemical properties and functional benefits. In this article, we delve into the molecular structure, synthesis methods, and modern applications of 2-acetoxypropanoic acid, while addressing common queries and trending topics in the field.

The chemical formula of 2-acetoxypropanoic acid is C₅H₈O₄, and it features both carboxyl and acetyl functional groups. This dual functionality makes it a valuable intermediate in organic synthesis. Researchers often search for "2-acetoxypropanoic acid solubility" or "CAS 535-17-1 synthesis" to understand its behavior in different solvents and industrial processes. Recent studies highlight its role as a precursor for biodegradable polymers, aligning with the global push toward sustainable materials.

In the food industry, 2-acetoxypropanoic acid serves as a flavoring agent and preservative. Its mild acidic profile and compatibility with other ingredients make it ideal for enhancing shelf life without compromising taste. Searches like "2-acetoxypropanoic acid food grade" or "lactic acid acetate uses" reflect growing consumer interest in clean-label additives. Regulatory bodies such as the FDA and EFSA have approved its use within specified limits, ensuring safety for human consumption.

The pharmaceutical sector leverages CAS No. 535-17-1 for drug formulation and controlled-release systems. Its ester linkage allows for gradual hydrolysis in physiological conditions, making it suitable for prodrug development. Queries such as "2-acetoxypropanoic acid in medicine" or "biocompatibility of lactic acid acetate" underscore its relevance in targeted therapies and personalized medicine. Recent advancements in nanotechnology have further expanded its utility in drug delivery platforms.

Cosmetic formulations increasingly incorporate 2-acetoxypropanoic acid due to its moisturizing and exfoliating properties. Beauty enthusiasts frequently search for "lactic acid acetate in skincare" or "CAS 535-17-1 cosmetic benefits" to understand its role in anti-aging serums and pH-balancing toners. The compound’s ability to enhance skin barrier function aligns with the rising demand for microbiome-friendly products.

From an environmental perspective, 2-acetoxypropanoic acid is biodegradable and exhibits low toxicity, making it a preferred choice for eco-conscious manufacturers. Industry professionals often explore "sustainable alternatives to synthetic esters" or "green chemistry applications of CAS 535-17-1" to meet corporate sustainability goals. Lifecycle assessments confirm its lower carbon footprint compared to petrochemical-derived analogs.

Analytical techniques such as HPLC and GC-MS are commonly employed to quantify 2-acetoxypropanoic acid in complex matrices. Laboratories searching for "CAS 535-17-1 analytical methods" or "quality control of lactic acid acetate" will find standardized protocols in pharmacopeias. Recent innovations in spectroscopic analysis have improved detection sensitivity for trace impurities.

Market trends indicate steady growth for 2-acetoxypropanoic acid, driven by demand in Asia-Pacific’s food and personal care sectors. Investors analyzing "CAS 535-17-1 market forecast" or "lactic acid acetate supply chain" will note its expanding role in bio-based economies. Strategic partnerships between chemical manufacturers and end-users are fostering innovation in application-specific grades.

In summary, 2-acetoxypropanoic acid (CAS No. 535-17-1) exemplifies the convergence of functionality and sustainability in modern chemistry. Whether addressing "how to store 2-acetoxypropanoic acid" or "industrial-scale production challenges," this compound continues to inspire research and commercial adoption across diverse fields. Its multifaceted nature ensures relevance in evolving regulatory landscapes and consumer markets.